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Compound of Interest
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Cat. No.: B1675947 Get Quote

The recent restrictions and bans on the use of Mancozeb, a widely utilized broad-spectrum

fungicide, have necessitated a critical evaluation of alternative disease management strategies.

This guide provides a detailed comparison of the economic viability and performance of

prominent Mancozeb replacements for controlling late blight in potatoes, a major agricultural

concern. This analysis is intended for researchers, scientists, and drug development

professionals to inform the development and implementation of sustainable and effective crop

protection programs.

Executive Summary
The primary alternatives to Mancozeb for late blight control in potatoes—Zorvec Endavia

(Oxathiapiprolin + Benthiavalicarb), Ranman (Cyazofamid), and Revus (Mandipropamid)—

demonstrate superior efficacy in disease control. However, these benefits come at a higher

cost per hectare compared to Mancozeb. The economic viability of these alternatives hinges

on a careful cost-benefit analysis, weighing the increased input costs against the potential for

higher marketable yields due to more effective disease suppression. This guide presents a

quantitative comparison of these fungicides, details the experimental protocols for their

evaluation, and illustrates their respective modes of action through signaling pathway

diagrams.

Quantitative Data Comparison
The following tables summarize the key performance and economic indicators of Mancozeb
and its primary alternatives based on available data.
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Table 1: Fungicide Efficacy and Application Parameters

Fungicide
Active
Ingredient(s)

Application
Rate (per
Hectare)

Number of
Sprays (per
season)

Efficacy
Ranking (vs.
Late Blight)

Mancozeb Mancozeb 1.5 - 2.0 kg 6 4

Zorvec Endavia
Oxathiapiprolin +

Benthiavalicarb
0.4 L 2 1

Ranman Cyazofamid 0.5 L 6 2

Revus Mandipropamid 0.6 L 4 3

Source: Data compiled from studies on late blight control in potatoes. Efficacy is ranked from 1

(most effective) to 4 (least effective) based on comparative trials.[1]

Table 2: Economic Analysis of Fungicide Treatments

Fungicide
Estimated Cost
(per Hectare per
Application)

Total Estimated
Cost (per Hectare
per Season)

Potential Yield
Increase (%)

Mancozeb ₹800 - ₹1,200 ₹4,800 - ₹7,200 Baseline

Zorvec Endavia ₹3,500 - ₹4,500 ₹7,000 - ₹9,000 >40%

Ranman ₹3,000 - ₹4,000 ₹18,000 - ₹24,000 ~30-40%

Revus ₹2,500 - ₹3,500 ₹10,000 - ₹14,000 ~20-30%

Disclaimer: Costs are estimates based on available market prices in India and may vary

depending on supplier, location, and bulk discounts. Application costs are estimated at ₹600-

₹800 per hectare per application. Potential yield increase is an estimate based on efficacy data

in controlling late blight and may vary with disease pressure and environmental conditions.[2]

[3][4][5][6][7][8][9][10][11][12][13][14][15][16][17][18][19][20][21]
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The following is a detailed methodology for a field trial to evaluate the efficacy of fungicides

against potato late blight, based on the study by Ben Naim and Cohen (2023).

1. Experimental Design and Setup:

Location: A controlled tunnel environment to manage inoculation and disease spread.

Planting: Potatoes (e.g., cv. Sifra) are planted in containers (e.g., 64 L) filled with a suitable

growing medium (e.g., peat and compost mix).

Replication: The experiment is laid out in a randomized complete block design with multiple

replicates (e.g., four replicates of six containers per treatment).

Control Groups: Untreated control plots are included to monitor natural disease progression.

A standard treatment with Mancozeb serves as a positive control.

2. Inoculation:

Pathogen: A virulent isolate of Phytophthora infestans.

Inoculum Preparation: A sporangial suspension is prepared from a fresh culture of the

pathogen, with the concentration adjusted to a standard level (e.g., 5 × 10³ sporangia per

mL).

Application: The inoculum is uniformly sprayed onto the potato foliage at a specific time (e.g.,

25 days after sowing). To facilitate infection, plants are covered with plastic sheets to

maintain high humidity for a set period (e.g., 14 hours).

3. Fungicide Application:

Timing: The first fungicide application is typically done preventatively before or shortly after

inoculation. Subsequent applications follow a predetermined schedule based on the

fungicide's properties (e.g., 7-day intervals for Ranman, 9-day intervals for Revus, and 21-

day intervals for Zorvec Endavia).[1]

Method: Fungicides are applied using a calibrated sprayer (e.g., electric hand sprayer) to

ensure uniform coverage of the foliage.
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4. Data Collection and Analysis:

Disease Assessment: Disease severity is visually assessed at regular intervals (e.g., every

2-3 days) by estimating the percentage of infected leaf area in each plot.

Area Under the Disease Progress Curve (AUDPC): AUDPC is calculated from the disease

severity data to provide a quantitative measure of disease development over time.

Yield Assessment: At the end of the growing season, tubers are harvested, and the total and

marketable yields are determined for each plot.

Statistical Analysis: Data are subjected to analysis of variance (ANOVA), and means are

compared using a suitable post-hoc test (e.g., Tukey's HSD) to determine significant

differences between treatments.

Signaling Pathways and Modes of Action
The following diagrams illustrate the modes of action of the Mancozeb alternatives at a cellular

level.
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Cyazofamid Mode of Action

Cyazofamid (Ranman) is a Quinone inside inhibitor (QiI) that targets Complex III of the

mitochondrial respiratory chain in oomycetes. By binding to the Qi site, it disrupts the electron

transport chain, thereby inhibiting ATP synthesis and ultimately leading to fungal cell death.
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Mandipropamid Mode of Action

Mandipropamid (Revus) belongs to the Carboxylic Acid Amide (CAA) group of fungicides. It

specifically inhibits cellulose synthase (CesA3), a crucial enzyme for cell wall biosynthesis in

oomycetes. This inhibition disrupts the integrity of the cell wall, leading to the cessation of

growth and development of the pathogen.[22][23][24][25][26]
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Oxathiapiprolin Mode of Action

Oxathiapiprolin (a key component of Zorvec Endavia) is a piperidinyl thiazole isoxazoline

fungicide that acts as an Oxysterol-Binding Protein (OSBP) inhibitor. OSBPs are involved in

lipid transport and signaling pathways. By inhibiting OSBP, Oxathiapiprolin disrupts essential

cellular processes, including membrane integrity and cell growth, ultimately leading to the

death of the oomycete pathogen.[27][28][29][30][31]
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Conclusion
The replacement of Mancozeb presents both challenges and opportunities for sustainable

agriculture. While the initial investment in alternative fungicides like Zorvec Endavia, Ranman,

and Revus is higher, their superior efficacy can translate to significant yield protection and,

consequently, a positive return on investment, particularly in regions with high disease

pressure. A strategic, integrated approach that considers the specific pathogen, environmental

conditions, and economic thresholds is crucial for the successful and economically viable

management of late blight in the post-Mancozeb era. The detailed information provided in this

guide aims to support informed decision-making in the development of such strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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